Cas no 2229455-52-9 (3-(2-chloro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2-chloro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229455-52-9
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 6173225
• PubChem ID: 165698608
• Update Time: 2025-05-20

3-(2-chloro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• 2229455-52-9
• EN300-1978871

• Inchi： 1S/C11H13ClN2O2/c1-11(2)9(10(11)13)8-6(12)4-3-5-7(8)14(15)16/h3-5,9-10H,13H2,1-2H3
• InChI Key： OSAJPADJJNZWAC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C(C1(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.0665554g/mol
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(2-chloro-6-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

3-(2-Chloro-6-Nitrophenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

3-(2-Chloro-6-Nitrophenyl)-2,2-Dimethylcyclopropan-1-Amine is a complex organic compound with the CAS registry number 2229455-52-9. This compound belongs to the class of cyclopropane derivatives and is characterized by its unique structure, which includes a cyclopropane ring substituted with a chloro-nitrophenyl group and two methyl groups. The compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-(2-Chloro-6-Nitrophenyl)-2,2-Dimethylcyclopropan-1-Amine is notable for its strained cyclopropane ring, which contributes to its reactivity and stability. The presence of the nitro group (-NO₂) and the chloro group (-Cl) on the phenyl ring introduces electronic effects that influence the compound's chemical behavior. These substituents also play a crucial role in determining the compound's pharmacokinetic properties, making it a promising candidate for drug development.

Recent studies have explored the synthesis of 3-(2-Chloro-6-Nitrophenyl)-2,2-Dimethylcyclopropan-1-Amine through various routes, including nucleophilic substitution and cycloaddition reactions. Researchers have focused on optimizing reaction conditions to improve yield and purity, which are critical for large-scale production. The compound's synthesis has been reported in several peer-reviewed journals, highlighting its importance in organic chemistry.

In terms of applications, 3-(2-Chloro-6-Nitrophenyl)-2,2-Dimethylcyclopropan-1-Amine has shown potential as a precursor for bioactive molecules. Its ability to undergo further functionalization makes it a valuable intermediate in drug discovery programs. For instance, studies have demonstrated its utility in the development of antiviral agents and anticancer drugs. The compound's unique structure allows for the incorporation of bioisosteric replacements, enhancing its therapeutic potential.

The pharmacological properties of 3-(2-Chloro-6-Nitrophenyl)-2,2-Dimethylcyclopropan-1-Amine have been extensively investigated. Preclinical studies indicate that it exhibits selective activity against certain enzymes and receptors, making it a promising lead compound for therapeutic interventions. Additionally, its pharmacokinetic profile suggests favorable absorption and metabolism characteristics, which are essential for drug candidates.

From an environmental perspective, the ecological impact of 3-(2-Chloro-6-Nitrophenyl)-2,